2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid

• CAS RN: 58380-23-7
• Molecular Formula: C13H15NO6
• Molecular Weight: 281.26 g/mol
• IUPAC Name: 2-(1,3-diethoxy-1,3-dioxopropan-2-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO6/c1-3-19-12(17)9(13(18)20-4-2)10-8(11(15)16)6-5-7-14-10/h5-7,9H,3-4H2,1-2H3,(H,15,16)
• InChI Key: OESRPSAOYLNTCR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C1=C(C=CC=N1)C(=O)O)C(=O)OCC

Description

2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid, also known as EEEN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EEEN is a derivative of nicotinic acid, which is a precursor of NAD+ and NADP+, important coenzymes involved in cellular metabolism.

Scientific Research Applications

2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. Studies have shown that 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Furthermore, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been found to have neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid is not fully understood. However, studies have suggested that 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid may exert its effects by modulating various signaling pathways involved in cellular metabolism, apoptosis, and inflammation. For example, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been shown to activate the AMPK pathway, which plays a key role in regulating cellular energy metabolism. In addition, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been found to inhibit the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been shown to have various biochemical and physiological effects in animal models. For example, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been found to increase the levels of NAD+ and NADH in the liver, which are important coenzymes involved in cellular metabolism. In addition, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been shown to improve mitochondrial function and reduce oxidative stress in the liver and brain. Furthermore, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid in lab experiments is its potential therapeutic applications in various diseases. In addition, 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions related to 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid that warrant further investigation. One area of interest is the potential use of 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid in combination with other drugs or therapies to enhance its therapeutic effects. Another area of interest is the development of new formulations or delivery methods to improve the solubility and bioavailability of 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid. Furthermore, the mechanisms underlying the neuroprotective effects of 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid in models of neurodegenerative diseases warrant further investigation. Finally, the potential side effects and toxicity of 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid in vivo need to be carefully evaluated in future studies.
Conclusion:
2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid can be synthesized by a relatively simple method and has been shown to have various biochemical and physiological effects in animal models. However, further research is needed to fully understand the mechanisms underlying its therapeutic effects and to evaluate its safety and efficacy in vivo.

Synthesis Methods

2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid can be synthesized by the reaction of ethyl nicotinate with ethyl oxalyl chloride in the presence of triethylamine. The resulting product is then reacted with ethyl chloroformate and sodium ethoxide to obtain 2-[2-Ethoxy-1-(ethoxycarbonyl)-2-oxoethyl]nicotinic acid.